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Compound of Interest

Compound Name:
2-Hydroxy-2-(4-methylpyridin-2-

YL)acetic acid

Cat. No.: B13616508

Get Quote

Chemical Identity & Core Structure
This molecule acts as a pyridine-analogue of mandelic acid, integrating a basic pyridine

nitrogen with an acidic

-hydroxycarboxylic moiety.[1] This dual functionality creates a zwitterionic character in neutral
media, significantly influencing its solubility, isolation, and reactivity.
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Parameter Details

IUPAC Name 2-Hydroxy-2-(4-methylpyridin-2-yl)acetic acid

Common Synonyms
(4-Methyl-2-pyridyl)glycolic acid; 4-Methyl-2-

pyridylmandelic acid

CAS Registry Number 887581-22-8

Molecular Formula

Molecular Weight 167.16 g/mol

Chirality

Contains one stereocenter at the

-carbon (C2 of the acetic acid chain).[1][2]

Exists as (R)- and (S)- enantiomers.

Structural Topology
The molecule consists of a 4-methylpyridine (4-picoline) core substituted at the C2 position with

a glycolic acid group.[1]

Electronic Effects: The electron-deficient pyridine ring increases the acidity of the

-proton (though less relevant in the hydroxy acid than in the acetic acid derivative) and
facilitates decarboxylation under thermal stress.[1]

Chelation Potential: The pyridine nitrogen and the

-hydroxyl oxygen (or carboxylate oxygen) form a stable 5-membered chelate ring with
transition metals (

,

), acting as an N,O-bidentate ligand.

Synthetic Methodologies
Synthesis of this motif typically requires constructing the
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-hydroxy acid side chain on the pre-functionalized pyridine ring.[1] The Cyanohydrin Route is
the industry standard for scalability and yield, avoiding the harsh conditions of direct oxidation.

Primary Workflow: Cyanohydrin Hydrolysis
This protocol utilizes 4-methylpyridine-2-carboxaldehyde as the starting material.[1]

Step-by-Step Protocol:

Nucleophilic Addition: React 4-methylpyridine-2-carboxaldehyde with Sodium Cyanide

(NaCN) or Trimethylsilyl cyanide (TMSCN) in a buffered aqueous/organic solvent (e.g.,

solution or

catalyst with TMSCN).

Intermediate Formation: This yields the corresponding cyanohydrin (2-hydroxy-2-(4-

methylpyridin-2-yl)acetonitrile).[1]

Acid Hydrolysis: The nitrile is hydrolyzed using concentrated HCl (6M to 12M) at reflux (90-

100°C) for 4-6 hours.

Critical Insight: Basic hydrolysis is avoided to prevent retro-aldol-type degradation or

polymerization of the pyridine ring.[1]

Isolation: The product is often isolated as the Hydrochloride salt to improve stability and

crystallinity.[1]

Visualization of Synthesis Pathway

4-Methylpyridine-2-carboxaldehyde Cyanohydrin Formation
(NaCN/H+ or TMSCN)

Nucleophilic Attack Intermediate:
$alpha$-Hydroxynitrile

Acid Hydrolysis
(HCl, Reflux)

-NH3
Target:

2-Hydroxy-2-(4-methylpyridin-2-yl)
acetic acid (HCl salt)

Crystallization

Click to download full resolution via product page

Figure 1: The cyanohydrin synthetic route converts the aldehyde precursor to the target

hydroxy acid via a nitrile intermediate.[1]
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Analytical Characterization & Profiling
Accurate identification requires distinguishing this specific isomer from its 3-methyl, 5-methyl,

or 6-methyl analogues.[1]

Nuclear Magnetic Resonance (NMR)
The

-NMR spectrum in

or

provides definitive structural proof.[1]

Proton Environment

Expected Chemical

Shift (

ppm)

Multiplicity Structural Insight

Methyl (-CH3) 2.30 – 2.45 Singlet

Attached to C4 of

Pyridine.[1] Distinct

from 6-methyl (usually

~2.5-2.6).[1][2]

-Methine (-CH-OH) 5.10 – 5.30 Singlet

Diagnostic for

-hydroxy acid.[1] Shift

depends on pH.

Pyridine H3 7.20 – 7.30 Singlet/Doublet

Protons adjacent to

the substituent chain.

[1]

Pyridine H5 7.10 – 7.20 Doublet Coupled to H6.[1]

Pyridine H6 8.30 – 8.50 Doublet

Most deshielded due

to proximity to

Nitrogen.[1]

Mass Spectrometry (MS)
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Ionization: ESI+ (Electrospray Ionization).

Parent Ion:

m/z.

Fragmentation:

Loss of

(18 Da)

150 m/z.

Loss of

(45 Da) or

(44 Da) is common in collision-induced dissociation (CID), leading to the hydroxy-methyl-
pyridine cation.

HPLC Method Development
Due to the zwitterionic nature, standard C18 columns often result in peak tailing.

Recommended Column: Polar-embedded C18 (e.g., Waters SymmetryShield or

Phenomenex Synergi Hydro-RP).[1]

Mobile Phase: Phosphate buffer (pH 2.5) / Acetonitrile gradient. Low pH is essential to

suppress carboxylate ionization and protonate the pyridine, ensuring a single ionic species.

Stability & Degradation Mechanisms
Understanding the degradation pathways is vital for storage and handling, particularly in drug

development contexts where this molecule may appear as an impurity.

Decarboxylation
Like many pyridylacetic acids, this molecule is susceptible to thermal decarboxylation,

releasing
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to form 2-(hydroxymethyl)-4-methylpyridine.[1] This reaction is accelerated in high-temperature
injection ports during GC analysis, making LC-MS the preferred analytical tool.[1]

Dimerization (Lactide Formation)
Under dehydrating conditions (e.g., during rotary evaporation of the free acid), two molecules

can esterify head-to-tail to form a cyclic dilactone (lactide).

Structural Connectivity Diagram
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Figure 2: Connectivity map highlighting the chiral center and potential intramolecular

zwitterionic interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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